2-((1-benzyl-1H-indol-3-yl)thio)-N-(m-tolyl)acetamide

• IUPAC Name: 2-(1-benzylindol-3-yl)sulfanyl-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C24H22N2OS/c1-18-8-7-11-20(14-18)25-24(27)17-28-23-16-26(15-19-9-3-2-4-10-19)22-13-6-5-12-21(22)23/h2-14,16H,15,17H2,1H3,(H,25,27)
• InChI Key: XJVJENJBOCEWGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=CN(C3=CC=CC=C32)CC4=CC=CC=C4
• Molecular Formula: C24H22N2OS
• Molecular Weight: 386.5 g/mol

Description

2-((1-benzyl-1H-indol-3-yl)thio)-N-(m-tolyl)acetamide is a compound that has gained significant interest in scientific research due to its potential therapeutic applications. This compound is a thioacetamide derivative of benzylindole, which is a class of compounds known for their pharmacological properties.

Scientific Research Applications

Antimicrobial and Antioxidant Applications

A study by Naraboli and Biradar (2017) on benzodiazepines bearing benzimidazole, benzothiazole, and indole moieties highlighted their potent antimicrobial and antioxidant activities. These compounds were synthesized through Claisen–Schmidt condensation and displayed significant in vitro activity against bacteria and fungi, as well as notable antioxidant properties (Basavaraj S Naraboli & J. S. Biradar, 2017).

Anti-inflammatory and Molecular Docking Analysis

Al-Ostoot et al. (2020) synthesized a new indole acetamide derivative with anti-inflammatory properties confirmed by in silico modeling targeting cyclooxygenase domains. The study also focused on the molecular structure optimization and interaction energy studies, revealing the compound's potential for further pharmacological development (F. H. Al-Ostoot et al., 2020).

Urease Inhibition and Biological Activities

A series of N-(6-arylbenzo[d]thiazol-2-yl)acetamides demonstrated significant urease inhibition, surpassing the standard used in tests. These compounds, synthesized via C-C coupling methodology, also showed moderate to good antimicrobial and antioxidant activities, highlighting their potential for medicinal chemistry applications (Y. Gull et al., 2016).

Synthesis for Heterocyclic Compounds

The utility of thioureido-acetamides in synthesizing various heterocyclic compounds through one-pot cascade reactions was explored, demonstrating excellent atom economy and yielding functionalized heterocycles with potential for further chemical and pharmacological studies (J. Schmeyers & G. Kaupp, 2002).

Antitumor Activity Evaluation

Derivatives of 2-(4-aminophenyl)benzothiazole, incorporating different heterocyclic rings, were synthesized and evaluated for antitumor activity. The structural design was based on enhancing pharmacophoric elements to target specific cancer cell lines, showing considerable anticancer activity in vitro (L. Yurttaş, Funda Tay, & Ş. Demirayak, 2015).

Anxiolytic Agents and Benzodiazepine Receptor Affinity

N-substituted 2-oxo-2-(phen-1-ylpyrrol-2-yl)acetamides were synthesized and tested for their affinity at the benzodiazepine receptor, revealing compounds with significant anxiolytic activity and minimal side effects, offering insights into the development of new therapeutic agents (H. Dumoulin et al., 1998).